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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291 Get Quote

An In-Depth Technical Guide to m-PEG7-t-butyl Ester

Introduction
m-PEG7-t-butyl ester is a heterobifunctional polyethylene glycol (PEG) derivative that plays a

crucial role in bioconjugation and drug delivery research. This guide provides a comprehensive

overview of its chemical structure, molecular weight, and key applications, tailored for

researchers, scientists, and professionals in drug development.

Chemical Properties and Structure
m-PEG7-t-butyl ester is characterized by a methoxy-terminated PEG chain of seven ethylene

glycol units and a t-butyl ester functional group. The hydrophilic PEG spacer enhances the

solubility of conjugated molecules in aqueous media, a critical factor in many biological

applications.[1][2] The t-butyl ester group serves as a protecting group for the carboxylic acid,

which can be deprotected under acidic conditions to reveal a terminal carboxyl group for further

conjugation.[1][2]
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Property Value Source

Molecular Formula C20H40O9 [3][4]

Molecular Weight 424.5 g/mol [2][3][4]

CAS Number 874208-90-9 [2][3][4]

Chemical Structure Visualization
The structure of m-PEG7-t-butyl ester consists of a methoxy group at one end, a chain of

seven repeating ethylene glycol units, and a tert-butyl ester at the other end.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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